Cas no 884600-82-2 (Methyl 2-(2-Chloropyridin-4-yl)acetate)

Methyl 2-(2-Chloropyridin-4-yl)acetate structure

884600-82-2 structure

Product Name:Methyl 2-(2-Chloropyridin-4-yl)acetate

CAS No:884600-82-2

MF:C₈H₈ClNO₂

MW:185.607621192932

MDL:MFCD09880044

CID:710548

PubChem ID:24729490

Update Time:2024-10-26

Methyl 2-(2-Chloropyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

- 4-Pyridineacetic acid,2-chloro-, methyl ester
- 2-CLOROPYRIDINE-4-METHYLACETATE
- Methyl 2-(2-Chloropyridin-4-yl)acetate
- Methyl 2-chloro-4-pyridineacetate (ACI)
- 2-Chloro-4-methoxycarbonylmethylpyridine
- DTXSID70646813
- methyl(2-chloropyridin-4-yl)acetate
- CS-0092628
- D71961
- CS-16168
- DA-01596
- 4-Pyridineacetic acid, 2-chloro-, methyl ester
- EN300-748927
- methyl (2-chloropyridin-4-yl)acetate
- AKOS006312050
- RQZVZTKKGCCTTL-UHFFFAOYSA-N
- 2-Chloro-4-pyridineacetic Acid Methyl Ester
- 884600-82-2
- SCHEMBL8268650
- MDL： MFCD09880044
- Inchi： 1S/C8H8ClNO2/c1-12-8(11)5-6-2-3-10-7(9)4-6/h2-4H,5H2,1H3
- InChI Key： RQZVZTKKGCCTTL-UHFFFAOYSA-N
- SMILES： O=C(CC1C=C(Cl)N=CC=1)OC

Computed Properties

Exact Mass: 185.0243562g/mol
Monoisotopic Mass: 185.0243562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 39.2Å²

Methyl 2-(2-Chloropyridin-4-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M295240-250mg	Methyl 2-(2-Chloropyridin-4-yl)acetate	884600-82-2		250mg	$ 196.00	2023-04-15
TRC	M295240-500mg	Methyl 2-(2-Chloropyridin-4-yl)acetate	884600-82-2		500mg	$ 356.00	2023-04-15
TRC	M295240-1g	Methyl 2-(2-Chloropyridin-4-yl)acetate	884600-82-2		1g	$ 800.00	2023-09-07
TRC	M295240-2.5g	Methyl 2-(2-Chloropyridin-4-yl)acetate	884600-82-2		2.5g	$ 1533.00	2023-04-15
Chemenu	CM336548-100mg	Methyl 2-(2-chloropyridin-4-yl)acetate	884600-82-2	95%+	100mg	$191	2021-08-18
Chemenu	CM336548-250mg	Methyl 2-(2-chloropyridin-4-yl)acetate	884600-82-2	95%+	250mg	$352	2021-08-18
Chemenu	CM336548-1g	Methyl 2-(2-chloropyridin-4-yl)acetate	884600-82-2	95%+	1g	$629	2021-08-18
Chemenu	CM336548-5g	Methyl 2-(2-chloropyridin-4-yl)acetate	884600-82-2	95%+	5g	$1886	2021-08-18
TRC	M295240-1000mg	Methyl 2-(2-Chloropyridin-4-yl)acetate	884600-82-2		1g	$ 689.00	2023-04-15
eNovation Chemicals LLC	D545180-1g	Methyl 2-(2-chloropyridin-4-yl)acetate	884600-82-2	95%	1g	$695	2024-06-05

Methyl 2-(2-Chloropyridin-4-yl)acetate Production Method

Production Method 1

3678-62-4

884600-82-2

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 20 min, -78 °C; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ; 20 min, -78 °C; 1 h, -78 °C; 30 min, 0 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water

Reference

Synthesis and biological evaluation of N-difluoromethyl-1,2-dihydropyrid-2-one acetic acid regioisomers: dual inhibitors of cyclooxygenases and 5-lipoxygenase

Yu, Gang; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(7), 2168-2173